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Compound of Interest

Compound Name: Disodium iminodiacetate

Cat. No.: B1199704 Get Quote

For laboratory professionals engaged in pioneering research and development, the safe

handling of chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for the handling and disposal of Disodium iminodiacetate, ensuring

the well-being of researchers and the integrity of experimental outcomes.

Chemical Identifier:

Name: Disodium iminodiacetate

Synonyms: Disodium Iminodiacetate Monohydrate, Iminodiacetic Acid Disodium Salt

CAS Number: 928-72-3 or 17593-73-6 (monohydrate)

Hazard Summary: Disodium iminodiacetate is a chemical that may cause skin, eye, and

respiratory tract irritation[1][2][3]. While the toxicological properties of this material have not

been fully investigated, it is crucial to handle it with care to minimize exposure[1].

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical. The following table summarizes the

recommended PPE for handling Disodium iminodiacetate.
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Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or

glasses with side shields.[2]

Protects against dust particles

and potential splashes.

Hand Protection
Appropriate chemical-resistant

gloves (e.g., Nitrile).

Prevents skin contact and

absorption.

Body Protection Laboratory coat.
Protects personal clothing from

contamination.

Respiratory Protection
NIOSH/MSHA approved

respirator.

Necessary for operations that

may generate significant dust

or when exposure limits are

exceeded.[2]

Operational Plan: From Receipt to Disposal
A systematic workflow is essential for the safe handling of Disodium iminodiacetate.

1. Receiving and Storage:

Upon receipt, carefully inspect the container for any signs of damage or leaks.

Store the container in a cool, dry, and well-ventilated area.

Keep the container tightly closed to prevent moisture absorption and contamination.[1][2][3]

Store away from incompatible materials, such as strong oxidizing agents.[1][3]

2. Preparation and Handling:

All manipulations, including weighing and solution preparation, should be conducted in a

well-ventilated area, preferably within a chemical fume hood to minimize dust generation and

inhalation.[1][3]

Ensure that an eyewash station and a safety shower are readily accessible.[1]

Use appropriate tools, such as spatulas, for handling the solid material.
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Avoid direct contact with skin, eyes, and clothing.[1][3]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][3]

[4]

3. Spill and Emergency Procedures:

Minor Spills:

Wearing appropriate PPE, immediately clean up the spill.[1]

Sweep the solid material and place it into a suitable, labeled container for disposal.[1][3]

Avoid creating dust during the cleanup process.[1][2]

Clean the affected area thoroughly.

In Case of Contact:

Eyes: Immediately flush the eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][3]

Skin: Remove contaminated clothing and wash the affected area with plenty of soap and

water. If irritation occurs or persists, seek medical advice.[2][3]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

medical attention.[1][3]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

with water and give them 2-4 cupfuls of milk or water. Seek immediate medical attention.

[1][3]

Disposal Plan
Proper disposal of Disodium iminodiacetate and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Chemical:
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Dispose of unused or waste Disodium iminodiacetate in accordance with all applicable

federal, state, and local environmental regulations.

Do not mix with other waste materials.[5]

Chemical waste should be placed in a clearly labeled, sealed container.

Contaminated Materials:

All disposable PPE (gloves, etc.) and materials used to clean up spills should be placed in

a designated, sealed container for hazardous waste disposal.

Contaminated clothing should be washed thoroughly before reuse.[1][3]

Do not reuse empty containers unless they have been professionally cleaned and

reconditioned.[2]

Experimental Workflow for Handling Disodium
Iminodiacetate
The following diagram illustrates the standard procedure for safely handling Disodium
iminodiacetate in a laboratory setting.
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Caption: Workflow for Safe Handling of Disodium Iminodiacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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